
Stachybotramide: An Overview of a Metabolite
Shrouded in Scientific Scarcity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Stachybotramide

Cat. No.: B160389 Get Quote

For the attention of researchers, scientists, and drug development professionals, this technical

guide addresses the current landscape of scientific knowledge regarding the biological

activities of Stachybotramide, a secondary metabolite produced by fungi of the Stachybotrys

genus.

Despite significant interest in the diverse bioactive compounds produced by Stachybotrys

species, a comprehensive review of publicly accessible scientific literature reveals a notable

scarcity of specific data on the biological activities of Stachybotramide. While its chemical

structure is documented, detailed in-vitro or in-vivo studies elucidating its specific cytotoxic,

anti-inflammatory, antimicrobial, or enzyme-inhibiting properties are not readily available. This

guide, therefore, aims to provide a transparent account of the current knowledge gap and to

contextualize the potential areas of interest for future research by examining the broader

biological activities of related compounds from the Stachybotrys genus.

Chemical Identity of Stachybotramide
Stachybotramide is a recognized chemical entity with a defined molecular structure. Its

presence has been reported in fungal species such as Stachybotrys cylindrospora and the

well-known "black mold," Stachybotrys chartarum. The chemical formula for Stachybotramide
is C25H35NO5, and its structure is cataloged in chemical databases such as PubChem[1].

Biological Activities: A Void in the Current Literature
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Extensive searches for specific biological activities of Stachybotramide have yielded no

quantitative data from cytotoxic, anti-inflammatory, antimicrobial, or enzyme inhibition assays.

Consequently, the creation of structured data tables and detailed experimental protocols as

initially intended for this guide is not feasible at this time. The scientific community has yet to

publish in-depth studies that would allow for a thorough evaluation of its therapeutic potential or

toxicological profile.

The Broader Context: Bioactivities of Stachybotrys
Metabolites
While information on Stachybotramide is sparse, the genus Stachybotrys is a known producer

of a wide array of secondary metabolites with significant biological activities. These fungi are

recognized as a source of compounds with unique chemical structures that hold potential for

the discovery of new drugs[1].

Research on extracts and isolated compounds from Stachybotrys chartarum has revealed a

range of biological effects, including potent cytotoxic activity against various human tumor cell

lines. This suggests that the genus produces compounds with potential applications in

oncology. Furthermore, metabolites from Stachybotrys have demonstrated a broad spectrum of

industrial and biotechnological potential.

For instance, a compound designated as SMTP-7, isolated from Stachybotrys microspora, has

shown promising anti-inflammatory and antioxidant activities in a mouse model of acute kidney

injury[2]. This highlights the potential for discovering medically relevant compounds within this

fungal genus.

Future Directions and a Call for Research
The absence of specific biological data for Stachybotramide represents a significant

knowledge gap and a compelling opportunity for future research. The established bioactivity of

other metabolites from the Stachybotrys genus provides a strong rationale for the investigation

of Stachybotramide.

Key areas for future investigation should include:
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Isolation and Purification: Development of robust protocols for the isolation and purification of

Stachybotramide in sufficient quantities for comprehensive biological screening.

Cytotoxicity Screening: Evaluation of the cytotoxic effects of Stachybotramide against a

panel of human cancer cell lines to determine its potential as an anticancer agent.

Anti-inflammatory Assays: Investigation of its ability to modulate inflammatory pathways

using in-vitro and in-vivo models.

Antimicrobial Testing: Screening for activity against a broad spectrum of pathogenic bacteria

and fungi.

Enzyme Inhibition Profiling: Assessing its potential to inhibit key enzymes involved in various

disease processes.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent research should focus on elucidating the underlying molecular mechanisms and

signaling pathways.

Conclusion
In conclusion, while Stachybotramide is a known metabolite from the Stachybotrys genus,

there is a profound lack of specific data regarding its biological activities in the current scientific

literature. This technical guide serves to highlight this critical gap and to encourage the

scientific community to undertake the necessary research to uncover the potential of this

intriguing natural product. The broader context of bioactive compounds from Stachybotrys

suggests that Stachybotramide could possess valuable pharmacological properties awaiting

discovery. Further investigation is imperative to unlock its potential contributions to medicine

and biotechnology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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